Cas no 2803847-75-6 (Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one)

• Product Name: Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one
• CAS No: 2803847-75-6
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6376928
• Update Time: 2025-07-22

Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one

• Inchi： 1S/C13H24N2O/c1-9(2)5-6-15-12(16)10-7-14-8-11(10)13(15,3)4/h9-11,14H,5-8H2,1-4H3
• InChI Key： NOCHPEBRHDMDET-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C(C)(C)C2CNCC2C1=O

Experimental Properties

• Density: 0.965±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 337.4±35.0 °C(Predicted)
• pka: 10.06±0.40(Predicted)

Additional information on Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one

Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one: A Comprehensive Overview

Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one (CAS No. 2803847-75-6) is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug development and advanced materials. The structure of this compound is characterized by a pyrrolo[3,4-c]pyrrole skeleton, which is further substituted with specific functional groups that influence its chemical properties and reactivity.

The pyrrolo[3,4-c]pyrrole core of this compound is a fused bicyclic system consisting of two pyrrole rings. This arrangement imparts unique electronic properties to the molecule, making it a promising candidate for various applications. The hexahydro designation indicates that the compound has six hydrogen atoms in its structure, contributing to its stability and reactivity. The 3,3-dimethyl substituents add bulk to the molecule, potentially influencing its solubility and interaction with other molecules.

Recent studies have explored the synthesis and characterization of Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one. Researchers have employed various synthetic routes, including cyclization reactions and ring-forming strategies, to construct the bicyclic framework. These methods have been optimized to achieve high yields and purity, making the compound more accessible for further studies.

The substituent at position 2, specifically the (3-methylbutyl) group, plays a crucial role in determining the physical and chemical properties of the compound. This group introduces steric hindrance and enhances the molecule's hydrophobicity, which can be advantageous in certain applications such as drug delivery systems or as building blocks for more complex molecules.

In terms of applications, Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one has shown potential in the field of medicinal chemistry. Its unique structure makes it a candidate for drug design targeting specific biological pathways. Recent research has focused on its ability to interact with proteins and enzymes, suggesting its potential as a lead compound for developing new therapeutic agents.

Moreover, this compound has been investigated for its role in materials science. Its rigid bicyclic structure and functional substituents make it suitable for applications in polymer chemistry and as a component in advanced materials such as organic semiconductors or stimuli-responsive polymers.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one. Quantum mechanical calculations have revealed key electronic transitions and molecular interactions that are critical for understanding its behavior in different environments.

In conclusion, Hexahydro-3,3-dimethyl-2-(3-methylbutyl)pyrrolo[3,4-c]pyrrol-1(2H)-one (CAS No. 2803847-75-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies. As research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovations.